Cas no 18595-12-5 (Methyl 5-Amino-2-Methylbenzoate)

Methyl 5-Amino-2-Methylbenzoate is a benzoate derivative featuring both amino and ester functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C9H11NO2) allows for selective modifications, particularly in pharmaceutical and agrochemical applications. The compound’s amino group enables further derivatization, while the methyl ester enhances solubility and reactivity in various reaction conditions. It is commonly utilized in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals due to its stability and predictable reactivity. Proper handling under controlled conditions is recommended to preserve its integrity, as the amino group may be sensitive to oxidation.
Methyl 5-Amino-2-Methylbenzoate structure
18595-12-5 structure
Product Name:Methyl 5-Amino-2-Methylbenzoate
CAS No:18595-12-5
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD08752568
CID:87976
PubChem ID:15049977
Update Time:2025-05-23

Methyl 5-Amino-2-Methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-amino-2-methylbenzoate
    • 3-Amino-6-Methyl benzoate
    • 5-Amino-2-methylbenzoic Acid Methyl Ester
    • 5-Amino-2-methylbenzoic acid
    • 5-AMINO-2-METHYL-BENZOIC ACID METHYL ESTER
    • Benzoic acid, 5-amino-2-methyl-, methyl ester
    • 2-Methyl-5-aminobenzoicacidmethylester
    • 5-Amino-2-methyl-benzoesaeure-methylester
    • AG-E-35185
    • AGN-PC-003IPJ
    • ANW-50373
    • CTK4D9114
    • methyl 2-methyl-5-aminobenzoate
    • methyl 3-amino-6-methylbenzoate
    • SureCN1321845
    • 5-Amino-o-toluic Acid Methyl Ester
    • Methyl 5-Amino-o-toluate
    • 5-amino-2-methyl benzoic acid methyl ester
    • methyl 5-amino-2-methyl-benzoate
    • JNPZKGOLYSCSEL-UHFFFAOYSA-N
    • BCP24565
    • 5-Amin
    • Methyl 5-AMino-2-Methylbenzoate, 95+%
    • 2-Methyl-5-aminobenzoic acid methyl ester
    • AC-5047
    • SCHEMBL1321845
    • Z802847392
    • AS-12564
    • DTXSID30567555
    • Methyl5-Amino-2-Methylbenzoate
    • MFCD08752568
    • M2540
    • EN300-97828
    • SY021381
    • SB34629
    • AMY36355
    • FT-0647669
    • A4112
    • W-201669
    • 18595-12-5
    • CS-W003565
    • AKOS005259440
    • Benzoic acid,5-amino-2-methyl-, methyl ester
    • Methyl 5-Amino-2-Methylbenzoate
    • MDL： MFCD08752568
    • Inchi： 1S/C9H11NO2/c1-6-3-4-7(10)5-8(6)9(11)12-2/h3-5H,10H2,1-2H3
    • InChI Key： JNPZKGOLYSCSEL-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=C(C=CC=1C)N)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Density: 1.132 g/cm3
  • Melting Point: 40.0 to 44.0 deg-C
  • Boiling Point: 285.4℃ at 760 mmHg
  • Flash Point: 164.7°C
  • PSA: 52.32
  • LogP: 1.94500

Methyl 5-Amino-2-Methylbenzoate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M840570-5g
Methyl 5-amino-2-methylbenzoate
 18595-12-5 97%
5g
 98.10 2021-05-17
TRC
M332893-50mg
Methyl 5-Amino-2-methylbenzoate
 18595-12-5
50mg
 $ 50.00 2022-06-03
TRC
M332893-100mg
Methyl 5-Amino-2-methylbenzoate
 18595-12-5
100mg
 $ 65.00 2022-06-03
TRC
M332893-500mg
Methyl 5-Amino-2-methylbenzoate
 18595-12-5
500mg
 $ 80.00 2022-06-03
Ambeed
A123959-5g
Methyl 5-amino-2-methylbenzoate
 18595-12-5 97%
5g
 $9.0 2025-02-26
Ambeed
A123959-10g
Methyl 5-amino-2-methylbenzoate
 18595-12-5 97%
10g
 $15.0 2023-06-23
Ambeed
A123959-25g
Methyl 5-amino-2-methylbenzoate
 18595-12-5 97%
25g
 $21.0 2025-02-26
Ambeed
A123959-100g
Methyl 5-amino-2-methylbenzoate
 18595-12-5 97%
100g
 $83.0 2025-02-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R030233-100g
Methyl 5-Amino-2-Methylbenzoate
 18595-12-5 98%
100g
 ￥770 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R030233-25g
Methyl 5-Amino-2-Methylbenzoate
 18595-12-5 98%
25g
 ￥223 2024-05-25

Methyl 5-Amino-2-Methylbenzoate Suppliers

Amadis Chemical Company Limited
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(CAS:18595-12-5)Methyl 5-Amino-2-Methylbenzoate
Order Number:A4112
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:26
Price ($):363.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:18595-12-5)5-氨基-2-甲基苯甲酸甲酯
Order Number:LE27056120
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:03
Price ($):discuss personally
Email:18501500038@163.com

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Amadis Chemical Company Limited
(CAS:18595-12-5)Methyl 5-Amino-2-Methylbenzoate
A4112
Purity:99%
Quantity:500g
Price ($):363.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18595-12-5)5-氨基-2-甲基苯甲酸甲酯
LE27056120
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email